![molecular formula C12H11ClO B1605846 1-(2-Chloronaphthalen-1-yl)ethanol CAS No. 5471-34-1](/img/structure/B1605846.png)
1-(2-Chloronaphthalen-1-yl)ethanol
Overview
Description
1-(2-Chloronaphthalen-1-yl)ethanol is a chemical compound . It is not intended for human or veterinary use and is used for research purposes.
Molecular Structure Analysis
The molecular formula of this compound is C12H11ClO. The molecular weight is 206.67 g/mol.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the search results. It is known that its molecular formula is C12H11ClO and its molecular weight is 206.67 g/mol.Scientific Research Applications
Biotransformation and Synthesis
- Biotransformation for Chiral Synthesis : A study demonstrated the use of a new Acinetobacter sp. isolate for the biotransformation of 2-chloro-1-(2,4-dichlorophenyl) ethanone to (R)-2-chloro-1-(2,4-dichlorophenyl) ethanol, a chiral intermediate of the antifungal agent Miconazole. This process achieved high enantioselectivity, showing the potential of microbial biocatalysis in synthesizing valuable chiral intermediates for drug synthesis (Miao et al., 2019).
Fluorescent Probes and Sensors
- Fluorescent Sensor Development : Research on 2-((Naphthalen-6-yl)methylthio)ethanol highlighted its role as a highly selective fluorescent sensor for Al(3+) ions in physiological pH ranges. This compound's ability to sense Al(3+) bound to cells through fluorescence microscopy indicates its utility in biological and chemical sensing applications (Banerjee et al., 2012).
Chemical Characterization and Analysis
- Extraction-Photometric Determination : A method was developed for the extraction-photometric determination of cadmium(II) using 1-(5-benzylthiazol-2-yl)azonaphthalen-2-ol. This work showcases the compound's utility in forming a complex with cadmium(II) ions for sensitive detection, highlighting its application in analytical chemistry (Tupys & Tymoshuk, 2015).
Kinetic Resolutions and Catalysis
- Enzymatic Synthesis : An enzymatic process was optimized for the preparation of (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, demonstrating a green and efficient method for synthesizing chiral intermediates. This work emphasizes the role of biocatalysis in achieving high yields and enantiomeric excesses for pharmaceutical intermediates (Guo et al., 2017).
Mechanism of Action
The mechanism of action of 1-(2-Chloronaphthalen-1-yl)ethanol is not specified in the search results. As it is used for research purposes, its mechanism of action would depend on the specific context of the research.
Safety and Hazards
The safety data sheet for 1-(2-Chloronaphthalen-1-yl)ethanol can be viewed and downloaded for free at Echemi.com . It provides information on hazard identification, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties .
properties
IUPAC Name |
1-(2-chloronaphthalen-1-yl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClO/c1-8(14)12-10-5-3-2-4-9(10)6-7-11(12)13/h2-8,14H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBMUFIBFLOCDCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC2=CC=CC=C21)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70282477, DTXSID00979424 | |
Record name | 1-(2-chloronaphthalen-1-yl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70282477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-Chloronaphthalen-1-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00979424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5471-34-1, 63310-02-1 | |
Record name | 5471-34-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26063 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(2-chloronaphthalen-1-yl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70282477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-Chloronaphthalen-1-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00979424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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